Cas no 2228128-22-9 (3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}pentanoic acid)

• Product Name: 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}pentanoic acid
• CAS No: 2228128-22-9
• MF: C₁₁H₂₂N₂O₄
• MW: 246.303383350372
• CID: 6313830
• PubChem ID: 165679113
• Update Time: 2025-06-12

3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}pentanoic acid
• 3-amino-4-{[(tert-butoxy)carbonyl](methyl)amino}pentanoic acid
• 2228128-22-9
• EN300-1902328

• Inchi： 1S/C11H22N2O4/c1-7(8(12)6-9(14)15)13(5)10(16)17-11(2,3)4/h7-8H,6,12H2,1-5H3,(H,14,15)
• InChI Key： KSMXSWXPHPVNAZ-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C)C(CC(=O)O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 246.15795719g/mol
• Monoisotopic Mass: 246.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 92.9Ų

Additional information on 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}pentanoic acid

Recent Advances in the Study of 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}pentanoic acid (CAS: 2228128-22-9)

The compound 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}pentanoic acid (CAS: 2228128-22-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This molecule, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have explored its utility in the design of novel therapeutics, particularly in the areas of enzyme inhibition and peptide-based drug delivery systems.

One of the key areas of research involving this compound is its role as a building block for peptidomimetics. Peptidomimetics are synthetic molecules that mimic the structure and function of natural peptides but exhibit enhanced stability and bioavailability. The tert-butoxycarbonyl (Boc) protecting group in 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}pentanoic acid provides a strategic advantage in solid-phase peptide synthesis (SPPS), enabling the efficient assembly of complex peptide sequences. Recent publications have highlighted its use in the synthesis of protease inhibitors and receptor antagonists, which are critical in the treatment of diseases such as cancer and infectious diseases.

In addition to its applications in peptide chemistry, this compound has also been investigated for its potential as a modulator of enzymatic activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}pentanoic acid exhibit selective inhibition against certain kinases involved in inflammatory pathways. These findings suggest that this compound could serve as a scaffold for the development of new anti-inflammatory agents with improved specificity and reduced side effects.

Another notable advancement is the incorporation of this compound into prodrug strategies. Prodrugs are pharmacologically inactive derivatives of drug molecules that undergo enzymatic or chemical transformation in vivo to release the active drug. Researchers have utilized the Boc-protected amino acid moiety of 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}pentanoic acid to enhance the solubility and stability of poorly bioavailable drugs. For instance, a recent patent application describes its use in the formulation of orally administered anticancer agents, showcasing its potential to improve therapeutic outcomes.

Despite these promising developments, challenges remain in the optimization of synthetic routes and the scalability of production for 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}pentanoic acid. Current methodologies often require multi-step reactions with moderate yields, prompting ongoing research into more efficient catalytic processes. A 2024 study in Organic Process Research & Development reported a novel enzymatic approach to synthesize this compound, achieving higher yields and reduced environmental impact compared to traditional chemical methods.

In conclusion, 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}pentanoic acid (CAS: 2228128-22-9) represents a valuable tool in modern medicinal chemistry, with diverse applications ranging from peptide synthesis to prodrug design. Continued research into its synthetic accessibility and biological activity will likely uncover further opportunities for its use in drug development. As the field advances, this compound is poised to play a pivotal role in the creation of next-generation therapeutics.